Cas no 1149387-93-8 (3-fluoro-4-(4-methyl-1-piperazinyl)-Benzamide)

• Product Name: 3-fluoro-4-(4-methyl-1-piperazinyl)-Benzamide
• CAS No: 1149387-93-8
• MF: C₁₂H₁₆FN₃O
• MW: 237.273345947266
• CID: 1099822
• PubChem ID: 67017678
• Update Time: 2025-04-20

3-fluoro-4-(4-methyl-1-piperazinyl)-Benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(4-methyl-1-piperazinyl)-Benzamide
• 3-fluoro-4-(4-methylpiperazin-1-yl)benzamide
• DB-348172
• SCHEMBL1397512
• 1149387-93-8
• CZEXQPNYGVNYQO-UHFFFAOYSA-N

• Inchi： 1S/C12H16FN3O/c1-15-4-6-16(7-5-15)11-3-2-9(12(14)17)8-10(11)13/h2-3,8H,4-7H2,1H3,(H2,14,17)
• InChI Key： CZEXQPNYGVNYQO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(N)=O)C=CC=1N1CCN(C)CC1

Computed Properties

• Exact Mass: 237.12774030g/mol
• Monoisotopic Mass: 237.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.6Ų